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Compound of Interest

Compound Name: 4-Methylbenzyl alcohol

Cat. No.: B145908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of p-Tolylmethanol (also known as

4-methylbenzyl alcohol), detailing its use as a fragrance ingredient and as a versatile

intermediate in chemical synthesis. This document includes its physicochemical properties,

detailed experimental protocols for its synthesis, and its application in the production of value-

added chemicals.

Physicochemical and Fragrance Profile
p-Tolylmethanol is a valuable aromatic alcohol utilized in the fragrance industry for its mild and

pleasant scent. Its properties are summarized in the tables below.

Table 1: Physicochemical Properties of p-Tolylmethanol
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Property Value Reference

CAS Number 589-18-4 [1][2]

Molecular Formula C₈H₁₀O [1]

Molecular Weight 122.16 g/mol [1][2]

Appearance

Colorless to pale yellow liquid

or off-white crystalline

powder/needles

[2][3][4]

Melting Point 59-61 °C

Boiling Point 217 °C

Density ~1.02 g/cm³ at 25°C [3]

Flash Point ~93 °C (200 °F) [3]

Solubility

Slightly soluble in water;

soluble in ethanol, ether, and

other organic solvents.

[2][3]

Table 2: Fragrance Profile of p-Tolylmethanol

Aspect Description Reference

Odor Description Mild, floral, and balsamic. [3]

Applications in Perfumery

- Key component in perfumes,

colognes, and body sprays. -

Acts as a fixative, enhancing

scent longevity. - Used in

scented candles, air

fresheners, and diffusers for a

woody, slightly sweet

undertone. - Fragrance

enhancer in lotions, creams,

deodorants, and shampoos.

[3]
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Synthesis of p-Tolylmethanol
p-Tolylmethanol can be synthesized through various methods. Two common and reliable

laboratory-scale protocols are provided below: the reduction of p-tolualdehyde and the

Grignard reaction.

Protocol 1: Reduction of p-Tolualdehyde with Sodium
Borohydride
This method offers a straightforward and high-yielding route to p-Tolylmethanol from a readily

available precursor.

Experimental Protocol:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer, dissolve p-

tolualdehyde (1.0 eq.) in methanol or a mixture of THF and water (e.g., 3:0.3 mL for 1 mmol

of aldehyde).[5]

Cooling: Cool the solution to 0 °C in an ice bath.

Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄, 1.2 eq.) portion-wise to

the stirred solution, maintaining the temperature at 0 °C.[6]

Reaction: Stir the reaction mixture at room temperature for 4 hours.[6] The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).[5]

Quenching: After the reaction is complete, cool the flask back to 0 °C and carefully quench

the reaction by the slow addition of 1 M aqueous HCl or saturated aqueous NH₄Cl solution

until the effervescence ceases.[6]

Extraction: Extract the aqueous layer with dichloromethane (3 x volume of the aqueous

layer).[7]

Work-up: Combine the organic layers, wash with brine, and dry over anhydrous sodium

sulfate or magnesium sulfate.[6]
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Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude p-Tolylmethanol. The product can be further purified by column

chromatography on silica gel or by recrystallization.

Diagram 1: Synthesis of p-Tolylmethanol via Reduction

p-Tolualdehyde

NaBH4, Methanol

Reduction

Aqueous Work-up

p-Tolylmethanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of p-Tolylmethanol by reduction of p-tolualdehyde.

Protocol 2: Grignard Synthesis from p-Bromotoluene
This protocol involves the formation of a Grignard reagent from p-bromotoluene, which then

reacts with formaldehyde to yield p-Tolylmethanol. This method is excellent for constructing the

carbon skeleton.

Experimental Protocol:

Part A: Preparation of p-Tolylmagnesium Bromide (Grignard Reagent)
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Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

reflux condenser, a dropping funnel, and a nitrogen or argon inlet. Protect the apparatus from

atmospheric moisture using drying tubes packed with anhydrous calcium chloride.[8]

Initiation: Place magnesium turnings (1.1 eq.) in the flask. In the dropping funnel, prepare a

solution of p-bromotoluene (1.0 eq.) in anhydrous tetrahydrofuran (THF). Add a small portion

of the p-bromotoluene solution to the magnesium turnings. A crystal of iodine can be added

to initiate the reaction.[8]

Grignard Reagent Formation: Once the exothermic reaction begins (indicated by bubbling

and a grayish appearance), add the remaining p-bromotoluene solution dropwise at a rate

that maintains a gentle reflux.[8]

Completion: After the addition is complete, reflux the mixture for an additional 30-60 minutes

to ensure the complete consumption of magnesium. The resulting dark grey to brown

solution is the Grignard reagent, p-tolylmagnesium bromide.[8]

Part B: Reaction with Formaldehyde

Formaldehyde Source: Gaseous formaldehyde can be generated by heating

paraformaldehyde. Alternatively, a solution of formaldehyde in an appropriate solvent can be

used.

Reaction: Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath. Slowly

add the formaldehyde source to the stirred Grignard reagent.

Quenching and Work-up: After the addition is complete, allow the reaction to warm to room

temperature and stir for 1-2 hours. Quench the reaction by the slow addition of a saturated

aqueous solution of ammonium chloride.

Extraction and Purification: Extract the product with diethyl ether, wash the combined organic

layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure. Purify the crude p-Tolylmethanol by column chromatography or distillation.

Diagram 2: Grignard Synthesis of p-Tolylmethanol
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Caption: Workflow for the Grignard synthesis of p-Tolylmethanol.

Application of p-Tolylmethanol in Chemical
Synthesis
p-Tolylmethanol is a valuable building block for the synthesis of various organic molecules,

including pharmaceuticals and agrochemicals.

Synthesis of Tolylfluanid (Fungicide)
p-Tolylmethanol can be oxidized to p-tolualdehyde, which is a precursor to p-toluidine, a key

starting material for the fungicide Tolylfluanid. The synthesis of Tolylfluanid from p-toluidine is a

multi-step process.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: p-Tolylmethanol in
Fragrance and Chemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
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ingredient-in-chemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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